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Compound of Interest

Compound Name: (Bromomethyl)cyclobutane

Cat. No.: B093029

(Bromomethyl)cyclobutane is a key building block in organic synthesis, particularly valued in
the pharmaceutical industry for its role in the creation of complex molecules. Its unique
cyclobutyl moiety offers a desirable structural motif in medicinal chemistry, contributing to the
development of novel therapeutics. This technical guide provides an in-depth overview of the
chemical and physical properties of (oromomethyl)cyclobutane, detailed experimental
protocols, and its significant applications in drug development.

Core Chemical Properties

(Bromomethyl)cyclobutane is a colorless to light yellow liquid. A comprehensive summary of
its key physical and chemical properties is provided in the tables below.

Physical Properties
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Property Value Source(s)
CAS Number 17247-58-4 [1][2]
Molecular Formula CsHoBr [1]12]
Molecular Weight 149.03 g/mol [3]
Appearance Colorless to light yellow liquid [4]

Boiling Point 123-124 °C (lit.) [3][5]
Density 1.326 g/mL at 25 °C (lit.) [315]

Refractive Index

n20/D 1.48 (lit.)

[3][5]

Flash Point

41 °C (105.8 °F) - closed cup [3]

Melting Point

Not available

[6]

Spectroscopic Data

While specific spectra for (bromomethyl)cyclobutane are not readily available in public

databases, typical spectral characteristics can be inferred from related structures.

Spectroscopy

Expected Features

1H NMR

Signals corresponding to the cyclobutyl ring
protons and the bromomethyl protons. The

CHzBr protons would likely appear as a doublet.

13C NMR

Resonances for the carbon atoms of the
cyclobutyl ring and the bromomethyl carbon.
The carbon attached to the bromine would be
shifted downfield.

FT-IR

Characteristic C-H stretching and bending
vibrations for the cyclobutane ring, and a

prominent C-Br stretching band.

Reactivity and Stability
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(Bromomethyl)cyclobutane is a reactive compound, primarily due to the presence of the
bromo-methyl group, which is a good leaving group in nucleophilic substitution reactions. It is
known to react with various nucleophiles, making it a versatile reagent for introducing the
cyclobutylmethyl group into molecules.[7]

The compound is a flammable liquid and should be stored in a cool, well-ventilated area away
from sources of ignition.[8][9] It is generally stable under normal storage conditions but is
incompatible with strong oxidizing agents and strong bases.[8]

Experimental Protocols
Synthesis of (Bromomethyl)cyclobutane

A common method for the synthesis of (bromomethyl)cyclobutane involves the bromination
of cyclobutylmethanol. A representative experimental protocol is as follows:

Materials:

o Cyclobutylmethanol

o Triphenylphosphite

e Bromine

e N,N-Dimethylformamide (DMF)
e Nitrogen gas

Procedure:

In a clean, dry reactor equipped with a stirrer and under a nitrogen atmosphere, charge N,N-
dimethylformamide (DMF).

Add triphenylphosphite to the reactor.

Introduce bromine while maintaining the temperature below 12°C.

Adjust the reactor temperature to -12°C.
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» Slowly add cyclobutylmethanol, ensuring the temperature does not exceed -5°C.

 After the addition is complete, allow the reaction mixture to slowly warm to room
temperature.

e The final product is obtained after distillation and washing.

Ayield of approximately 78% with a purity of over 98% can be expected.
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Synthesis of (Bromomethyl)cyclobutane.

Purification

Purification of (oromomethyl)cyclobutane is typically achieved through distillation. The crude
product obtained from the synthesis is washed, and then subjected to fractional distillation to
yield the pure compound.

Analysis by Gas Chromatography (GC)

The purity of (oromomethyl)cyclobutane is commonly determined by gas chromatography.

Typical GC Parameters:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

Injector Temperature: 250 °C

Detector (FID) Temperature: 280 °C

Oven Program: Start at a suitable initial temperature (e.g., 60 °C), hold for a few minutes,
then ramp up to a final temperature (e.g., 200 °C).

Carrier Gas: Helium or Nitrogen.

The retention time of (bromomethyl)cyclobutane will be specific to the column and conditions
used. The percentage purity is calculated from the peak area of the product relative to the total
area of all peaks in the chromatogram.

Applications in Drug Development

(Bromomethyl)cyclobutane is a crucial intermediate in the synthesis of several
pharmaceutical compounds. Its cyclobutylmethyl moiety is a key structural feature in various
active pharmaceutical ingredients (APIS).

Synthesis of Butorphanol

Butorphanol is a morphinan-type synthetic opioid analgesic. The synthesis involves the
alkylation of a nor-morphinan precursor with (bromomethyl)cyclobutane to introduce the N-
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cyclobutylmethyl group, which is essential for its pharmacological activity.[5]
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Synthesis of Butorphanol.

Synthesis of Nalbuphine

Nalbuphine is another opioid agonist-antagonist analgesic. Similar to butorphanol, the
synthesis of nalbuphine involves the introduction of a cyclobutylmethyl group onto the nitrogen
atom of a precursor molecule, noroxymorphone, using (bromomethyl)cyclobutane.[10][11]
[12]

The incorporation of the cyclobutylmethyl group in these and other drug candidates highlights
the importance of (oromomethyl)cyclobutane as a versatile building block in medicinal
chemistry, enabling the synthesis of compounds with unique pharmacological profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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